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Compound of Interest

Compound Name: Tetraacetylphytosphingosine

Cat. No.: B11937273

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
Tetraacetylphytosphingosine (TAPS), a compound recognized for its potential in various
research and development applications. Due to its specific hazard profile, strict adherence to
the following protocols is mandatory to ensure personnel safety and environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)

Tetraacetylphytosphingosine is classified under the Globally Harmonized System (GHS) with
the following primary hazards:

» Serious Eye Damage/Eye Irritation: Causes serious eye damage (H318).[1]

e Hazardous to the Aquatic Environment: Very toxic to aquatic life (H400) and very toxic to
aquatic life with long-lasting effects (H410).[1]

Some sources also indicate that it is a combustible solid. The toxicological properties of this
material have not been thoroughly investigated, warranting a cautious approach.

The following Personal Protective Equipment (PPE) is mandatory when handling
Tetraacetylphytosphingosine in solid (powder) form and in solution.
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PPE Category Specification Rationale

) To protect against airborne
] Chemical safety goggles and a )
Eye Protection ) particles and splashes that can
face shield. )
cause serious eye damage.

i Compatible chemical-resistant )
Hand Protection o To prevent skin contact.
gloves (e.g., Nitrile).

A NIOSH/MSHA or European

. . To prevent inhalation of the
Respiratory Protection Standard EN 149 approved

) powder.
respirator.

) Alab coat or chemical- )
Body Protection ] ] To prevent skin exposure.
resistant clothing.

Step-by-Step Handling Procedures
Preparation and Weighing of Solid
Tetraacetylphytosphingosine

Work Area Preparation: Conduct all handling of powdered Tetraacetylphytosphingosine
within a certified chemical fume hood to minimize inhalation risk. Ensure the work surface is
clean and uncluttered.

Donning PPE: Before handling the compound, put on all required PPE as specified in the
table above.

Weighing: Carefully weigh the desired amount of the compound on a tared weigh boat or
paper. Avoid creating dust. If any powder becomes airborne, ensure the fume hood is
functioning correctly.

Cleaning: After weighing, carefully clean all surfaces, including the balance, with a damp
cloth to remove any residual powder. Dispose of the cloth as hazardous waste.

Preparation of Solutions

Solvent Selection: Use an appropriate solvent as determined by your experimental protocol.
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» Dissolving: In a chemical fume hood, slowly add the weighed Tetraacetylphytosphingosine
to the solvent in a suitable container. Cap the container and mix by gentle swirling or using a
magnetic stirrer. Avoid splashing.

o Labeling: Clearly label the container with the compound name, concentration, solvent, and
date of preparation.

Disposal Plan

Due to its high toxicity to aquatic life, Tetraacetylphytosphingosine and any materials
contaminated with it must be disposed of as hazardous waste.

Solid Waste Disposal

o Contaminated Materials: All disposable items that have come into contact with
Tetraacetylphytosphingosine, such as gloves, weigh boats, and paper towels, must be
collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste Disposal

e Unused Solutions: Collect all unused solutions containing Tetraacetylphytosphingosine in
a clearly labeled, sealed hazardous waste container.

e Aqueous Waste: Do not dispose of any solutions containing Tetraacetylphytosphingosine
down the drain. This is to prevent contamination of waterways and harm to aquatic
organisms.

e Rinsate: When cleaning glassware or equipment that has been in contact with the
compound, rinse with a small amount of an appropriate solvent and collect the rinsate in the
designated hazardous liquid waste container.

All hazardous waste must be disposed of through your institution's environmental health and
safety (EHS) office or a licensed hazardous waste disposal company.[2]

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

 Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate
medical attention.

o Spills: In case of a spill, evacuate the area. Wearing appropriate PPE, cover the spill with an
inert absorbent material and collect it in a sealed container for hazardous waste disposal.
Ventilate the area and wash the spill site after material pickup is complete.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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